3-methyl-1-phenyl-4-(phenylthio)-1H-pyrazol-5-yl 3,5-dimethoxybenzoate

• IUPAC Name: (5-methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 3,5-dimethoxybenzoate
• InChI: InChI=1S/C25H22N2O4S/c1-17-23(32-22-12-8-5-9-13-22)24(27(26-17)19-10-6-4-7-11-19)31-25(28)18-14-20(29-2)16-21(15-18)30-3/h4-16H,1-3H3
• InChI Key: DSCWPNAWELSEAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC(=CC(=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol

Description

3-methyl-1-phenyl-4-(phenylthio)-1H-pyrazol-5-yl 3,5-dimethoxybenzoate, also known as MPPT, is a chemical compound that has gained attention in the field of scientific research due to its potential applications. This compound belongs to the class of pyrazole derivatives and has been synthesized using various methods. In

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related pyrazole derivatives involves a range of reactions, including cyclization and condensation processes. For example, the reaction of specific pyrazoline-5-ones with iodine under UV irradiation leads to the formation of iodine-substituted benzenes, showcasing the versatility of pyrazoline derivatives in synthetic chemistry Matsumoto et al., 2008.
• Structural analysis of these compounds has revealed complex hydrogen-bonding patterns, demonstrating their potential for forming intricate molecular architectures. For instance, studies on methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate have highlighted its ability to form hydrogen-bonded sheets, indicating its utility in the development of novel crystal structures Portilla et al., 2007.

Potential Applications

• Pyrazole derivatives have shown promise in various fields, including organic electronics and pharmacology. Their unique electronic and structural features make them candidates for use in the design of new materials and active pharmaceutical ingredients.
• Some derivatives have been investigated for their biological activities, such as antioxidant and α-glucosidase inhibitory activities. This highlights the potential of these compounds in the development of new therapeutics Pillai et al., 2019.
• The catalytic applications of pyrazole-based compounds have also been explored. For instance, certain pyrazoline derivatives have been used as catalysts in the synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives, showcasing their utility in facilitating chemical transformations Maleki & Ashrafi, 2014.